Cas no 461648-39-5 ((1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol)

• Product Name: (1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol
• CAS No: 461648-39-5
• MF: C₂₀H₂₃NO
• MW: 293.402725458145
• MDL: MFCD03257303
• CID: 1521045
• PubChem ID: 23992385
• Update Time: 2025-10-29

(1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]oct-4-yl(diphenyl)methanol
• AG-F-41689
• 1-Azabicyclo[2.2.1]heptane-3-carboxaldehyde(9CI)
• 1-AAZABICYCLO[2.2.1]HEPTANE-3-CARBALDEHYDE
• CTK1D5215
• KB-151848
• 1-Azabicyclo[2.2.1]heptane-3-carboxaldehyde
• (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol
• 1-Azabicyclo[2.2.2]octane-4-Methanol, α,α-diphenyl-
• diphenyl(quinuclidin-4-yl)methanol
• Oprea1_569800
• 1-Azabicyclo[2.2.2]octane-4-methanol, a,a-diphenyl-
• VUUAKOZGGDHCRP-UHFFFAOYSA-N
• 1-Azabicyclo[2.2.2]octane-4-methanol, alpha,alpha-diphenyl-
• BCP14258
• Diphenyl(quinuclidin-4-yl)metha nol
• STK177311
• SB17913
• 1-azabicyclo[2.2.2]oc
• A919126
• AKOS027339741
• 1-Azabicyclo[2.2.2]octane-4-methanol, a,a-diphenyl-; a,a-Diphenyl-1-azabicyclo[2.2.2]octane-4-methanol; (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol; 1-Azabicyclo[2.2.2]octan-4-yl(diphenyl)methanol; GW 351185X
• F11916
• 461648-39-5
• CS-M1579
• 1-azabicyclo[2.2.2]octan-4-yl(diphenyl)methanol
• MFCD03257303
• CHEMBL1186757
• Diphenyl(4-quinuclidinyl)methanol
• AMY30048
• 1-azabicyclo[2.2.2]oct -4-yl(diphenyl)methanol
• CS-13098
• 1-Azabicyclo[2.2.2]octane-4-Methanol, ,-diphenyl-
• SY249699
• SCHEMBL3984030
• 1-AZABICYCLO[2.2.2]OCTAN-4-YLDIPHENYLMETHANOL
• (1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol

• MDL： MFCD03257303
• Inchi： 1S/C20H23NO/c22-20(17-7-3-1-4-8-17,18-9-5-2-6-10-18)19-11-14-21(15-12-19)16-13-19/h1-10,22H,11-16H2
• InChI Key： VUUAKOZGGDHCRP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C12CCN(CC1)CC2

Computed Properties

• Exact Mass: 293.177964357g/mol
• Monoisotopic Mass: 293.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 3.3

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

(1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol Security Information

• Storage Condition：(BD450036)

Additional information on (1-Azabicyclo2.2.2oct-4-yl)(diphenyl)methanol

(1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol: A Comprehensive Overview

The compound with CAS No 461648-39-5, commonly referred to as (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its distinctive structure and potential applications.

Structure and Synthesis

The molecule consists of a bicyclic structure, specifically a bicyclo[2.2.2]octane framework, which is a highly strained and rigid system known for its stability and versatility in organic synthesis. The azabicyclo component introduces a nitrogen atom into the ring system, enhancing the compound's ability to participate in various chemical reactions and interactions.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and transition-metal-catalyzed processes, making it more accessible for research and development purposes.

Chemical Properties and Reactivity

(1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol exhibits interesting chemical properties, including high thermal stability and reactivity towards nucleophilic substitution reactions due to the electron-rich nature of the methoxy group attached to the bicyclic system.

Studies have shown that this compound can act as a versatile building block in organic synthesis, facilitating the construction of complex molecular architectures with high precision and efficiency.

Biological Activity and Applications

One of the most promising aspects of (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol is its potential in drug discovery and development.

Research indicates that this compound may possess antimicrobial, antioxidant, and anti-inflammatory properties, making it a valuable candidate for the development of novel therapeutic agents.

In addition, its rigid bicyclic structure suggests potential applications in the design of enzyme inhibitors and receptor antagonists, which are critical components in modern pharmacology.

Recent studies have also explored its role as a fluorogenic probe for detecting specific analytes in biological systems, highlighting its versatility in analytical chemistry.

Environmental Impact and Safety Considerations

Evaluations of the environmental impact of (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol reveal that it is not classified as a hazardous or regulated substance under current guidelines.

This compound demonstrates low toxicity towards aquatic organisms, suggesting that it can be safely utilized in industrial and research settings without posing significant risks to ecosystems or human health.

However, further research is recommended to fully understand its long-term environmental fate and potential bioaccumulation properties.

Conclusion

In summary, (1-Azabicyclo[2.2.2]oct-4-yl)(diphenyl)methanol, with CAS No 461648-39-5, represents a valuable addition to the arsenal of organic compounds available for scientific exploration and practical applications.

Its unique structure, combined with promising biological activity and favorable safety profiles, positions it as a key player in advancing various fields such as drug discovery, materials science, and analytical chemistry.